Ethyl (8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)carbamate

• IUPAC Name: ethyl N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)carbamate
• InChI: InChI=1S/C18H18N2O4/c1-4-23-18(22)19-12-6-8-15-13(10-12)17(21)20(3)14-9-11(2)5-7-16(14)24-15/h5-10H,4H2,1-3H3,(H,19,22)
• InChI Key: YHKNCFSRKKOLNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC2=C(C=C1)OC3=C(C=C(C=C3)C)N(C2=O)C
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol
• CAS No.: 921919-02-0

Description

Ethyl (8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)carbamate is a chemical compound with the molecular formula C18H18N2O4. It is not intended for human or veterinary use and is typically used for research purposes.

Synthesis Analysis

The synthesis of this compound can involve asymmetric synthesis, synthesis from optically pure precursors, or resolution of the racemates. The resolution of the racemates can be accomplished by conventional methods such as crystallization in the presence of a resolving agent, or chromatography, using, for example, a chiral HPLC column.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C18H18N2O4. The molecular weight is 326.352.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 326.352. More detailed physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

• A study describes a catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives. This synthesis achieves excellent yields and high enantioselectivities using a readily available diaryl prolinol as the chiral ligand and Me2Zn as the zinc source, showcasing the compound's versatility in organic synthesis (Munck et al., 2017).
• Another research effort highlights the thermal and thermo-oxidative degradation of poly(ethylene terephthalate) and poly(butylene terephthalate), discussing the degradation mechanisms involving compounds like ethylene dibenzoate. This study contributes to understanding the stability and degradation pathways of polymers, relevant for applications in materials science (Botelho et al., 2001).

Photodegradation and Polymer Chemistry

• Research on the photodegradation of urethane model systems identified products from ethyl N-phenyl-carbamate, including ethylaminobenzoates and azo compounds. This study aids in understanding the photostability and degradation of carbamate-containing compounds under UV irradiation, crucial for developing durable materials and coatings (Beachell & Chang, 1972).
• A method for the bromination of carbazoles and iminodibenzyls, including compounds related to the query chemical structure, provides insights into the functionalization of dibenzo[b,f][1,4]oxazepines. This synthetic approach opens pathways for creating novel derivatives with potential applications in medicinal chemistry and materials science (Smith et al., 1992).

Safety and Hazards

This compound is not intended for human or veterinary use and is typically used for research purposes. Specific safety and hazard information is not provided in the available resources.